Cas no 62658-91-7 (3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester
• CAS No: 62658-91-7
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 436293
• PubChem ID: 2799881
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester
• methyl 2-methylsulfanylpyridine-3-carboxylate
• AJ-333/25006178
• AKOS017259825
• Methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• methyl 2-(methylsulfanyl)nicotinate
• SCHEMBL3717527
• DTXSID40384119
• HMS1521N02
• 62658-91-7
• IDI1_030870
• Methyl 2-(Methylthio)pyridine-3-carboxylate, AldrichCPR
• Maybridge4_000288

• Inchi： 1S/C8H9NO2S/c1-11-8(10)6-4-3-5-9-7(6)12-2/h3-5H,1-2H3
• InChI Key： CIRMLVKTAPOENO-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OC)=CC=CN=1

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 39.19